Cas no 1804702-85-9 (Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804702-85-9
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4927652
• Update Time: 2025-10-28

Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H6ClF6NO3/c1-20-7(19)2-4-8(9(12,13)14)5(3-6(11)18-4)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： QXOOMEKIRSSMAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)(F)F)C(CC(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804702-85-9): A Comprehensive Overview

Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804702-85-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms, chlorine substituents, and a pyridine core imparts distinct chemical properties that are leveraged in the development of novel therapeutic agents.

The compound's molecular formula, C₁₁H₇ClF₅O₃, underscores its complexity and the synthetic challenges associated with its preparation. The trifluoromethoxy and trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and binding affinity, making them highly sought after in drug design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into diverse pharmaceutical pipelines.

In the realm of medicinal chemistry, Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate has been explored as a key building block for the development of small-molecule inhibitors targeting various biological pathways. Its pyridine core is a common motif in many pharmacologically active compounds, offering a scaffold for further functionalization. The chloro and trifluoromethoxy substituents provide additional sites for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derived molecules.

Recent studies have highlighted the potential of this compound in the development of antiviral and anticancer agents. The fluorinated pyridine derivatives exhibit remarkable resistance to enzymatic degradation, which is crucial for maintaining drug efficacy in vivo. For instance, research published in Journal of Medicinal Chemistry demonstrated that analogs of Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate could inhibit the replication of certain viruses by interfering with viral protease activity. This finding opens up new avenues for therapeutic intervention against infectious diseases.

The compound's role in anticancer research is equally compelling. By serving as a precursor for kinase inhibitors, Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate contributes to the synthesis of molecules that target aberrant signaling pathways in cancer cells. The trifluoromethyl group, in particular, has been shown to improve binding affinity to protein targets, enhancing the potency of resulting drugs. A notable study published in Chemical Biology showcased the use of this compound in generating lead compounds for tyrosine kinase inhibitors, which are pivotal in treating various types of cancer.

The synthesis of Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been increasingly employed to optimize yield and minimize waste. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of fluorinated groups into the pyridine core. These methodologies align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The compound's versatility extends beyond its role as an intermediate; it also serves as a reference standard for analytical methods used in drug development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques are commonly employed to quantify Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate in complex mixtures. Its stable isotopic analogs are particularly useful for method validation and ensuring compliance with regulatory standards.

In conclusion, Methyl 6-chloro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804702-85-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and functional groups make it an indispensable tool for synthesizing novel bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.